molecular formula C7H5BrFNO3 B15363931 5-Bromo-3-fluoro-2-methoxyisonicotinic acid

5-Bromo-3-fluoro-2-methoxyisonicotinic acid

Cat. No.: B15363931
M. Wt: 250.02 g/mol
InChI Key: BRKZFMPBXYSPIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-3-fluoro-2-methoxyisonicotinic acid is a substituted isonicotinic acid derivative featuring bromine (Br) at position 5, fluorine (F) at position 3, and a methoxy (-OCH₃) group at position 2 on the pyridine ring. The bromine and fluorine substituents enhance electrophilic reactivity and metabolic stability, while the methoxy group contributes to solubility and steric modulation .

Properties

Molecular Formula

C7H5BrFNO3

Molecular Weight

250.02 g/mol

IUPAC Name

5-bromo-3-fluoro-2-methoxypyridine-4-carboxylic acid

InChI

InChI=1S/C7H5BrFNO3/c1-13-6-5(9)4(7(11)12)3(8)2-10-6/h2H,1H3,(H,11,12)

InChI Key

BRKZFMPBXYSPIX-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C(=C1F)C(=O)O)Br

Origin of Product

United States

Comparison with Similar Compounds

5-Bromo-2-chloroisonicotinic Acid

  • Structure : Br at position 5, Cl at position 2, carboxylic acid at position 3.
  • Molecular Weight : 236.45 g/mol vs. ~249.03 g/mol (target compound).
  • Key Differences : Replacement of F and methoxy with Cl reduces electronegativity and alters steric bulk. The Cl substituent may lower solubility compared to methoxy.
  • Applications : Used as an intermediate in cross-coupling reactions due to halogen reactivity .

5-Chloro-2-methylisonicotinic Acid

  • Structure : Cl at position 5, methyl (-CH₃) at position 2.
  • Similarity Score : 0.90 vs. target compound .
  • Key Differences : Methyl group introduces steric hindrance but lacks the electron-donating effect of methoxy. The absence of Br/F reduces halogen-directed reactivity.

Methoxy/Hydroxy Derivatives

5-Bromo-2-hydroxyisonicotinic Acid

  • Structure : Br at position 5, hydroxyl (-OH) at position 2.
  • Similarity Score : 0.81 vs. target compound .
  • Key Differences : The hydroxyl group increases acidity (pKa ~3–4) compared to methoxy (pKa ~13–14), affecting solubility and hydrogen-bonding capacity.

2-Methoxy-3-methylisonicotinic Acid

  • Structure : Methoxy at position 2, methyl at position 3.
  • Similarity Score : 0.81 vs. target compound .

Boronic Acid Derivatives

5-Bromo-2-methoxyphenylboronic Acid

  • Structure : Br at position 5, methoxy at position 2, boronic acid (-B(OH)₂) at position 4.
  • Similarity Score : 0.92 vs. target compound .
  • Key Differences : The boronic acid group enables Suzuki-Miyaura cross-coupling, making it valuable in polymer and pharmaceutical synthesis.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name Substituents Molecular Weight (g/mol) Similarity Score Key Properties/Applications
5-Bromo-3-fluoro-2-methoxyisonicotinic acid 5-Br, 3-F, 2-OCH₃ ~249.03 High electrophilicity, drug intermediate
5-Bromo-2-chloroisonicotinic acid 5-Br, 2-Cl 236.45 Cross-coupling intermediate
5-Chloro-2-methylisonicotinic acid 5-Cl, 2-CH₃ ~185.62 0.90 Steric modulation
5-Bromo-2-hydroxyisonicotinic acid 5-Br, 2-OH ~232.00 0.81 Increased acidity
5-Bromo-2-methoxyphenylboronic acid 5-Br, 2-OCH₃, 4-B(OH)₂ ~245.00 0.92 Suzuki coupling reagent

Key Research Findings

Methoxy vs. Hydroxy : Methoxy groups reduce acidity compared to hydroxy derivatives, favoring lipid solubility and membrane permeability in drug candidates .

Boronic Acid Utility : Derivatives like 5-bromo-2-methoxyphenylboronic acid demonstrate versatility in aryl-aryl bond formation, critical for bioactive molecule synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.